Cas no 125163-18-0 (1,2-dihydro-5-methyl-2-thioxo-3-Pyridinecarboxylic acid)

1,2-dihydro-5-methyl-2-thioxo-3-Pyridinecarboxylic acid structure
125163-18-0 structure
Product Name:1,2-dihydro-5-methyl-2-thioxo-3-Pyridinecarboxylic acid
CAS No:125163-18-0
MF:C7H7NO2S
MW:169.200980424881
CID:1103139
PubChem ID:15732978
Update Time:2025-04-20

1,2-dihydro-5-methyl-2-thioxo-3-Pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,2-dihydro-5-methyl-2-thioxo-3-Pyridinecarboxylic acid
    • 5-methyl-2-sulfanylidene-1H-pyridine-3-carboxylic acid
    • 5-Methyl-2-sulfanylidene-1,2-dihydropyridine-3-carboxylic acid
    • DTXSID00577626
    • 125163-18-0
    • Inchi: 1S/C7H7NO2S/c1-4-2-5(7(9)10)6(11)8-3-4/h2-3H,1H3,(H,8,11)(H,9,10)
    • InChI Key: AKJVQJBCVAZFDR-UHFFFAOYSA-N
    • SMILES: S=C1C(C(=O)O)=CC(C)=CN1

Computed Properties

  • Exact Mass: 169.01974964g/mol
  • Monoisotopic Mass: 169.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 81.4Ų
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